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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and

physicochemical properties of PPA-904, a phenothiazine photosensitizer. The information is

intended for researchers, scientists, and professionals in drug development.

Core Molecular Structure
PPA-904 is a cationic dye belonging to the phenothiazine class of compounds. Its chemical

name is 3,7-bis(N,N-dibutylamino) phenothiazin-5-ium bromide. The core structure consists of

a tricyclic phenothiazine system, which is responsible for its characteristic light-absorbing

properties. Modifications to this core, particularly the addition of auxochromes, can significantly

influence its photosensitizing efficiency.

The molecular structure is defined by the following identifiers:

SMILES:CCCCN(C1=CC2=[S+]C3=C(C=CC(N(CCCC)CCCC)=C3)N=C2C=C1)CCCC.[Br-]

[1][2]

InChIKey:LLMPBOPIZQTTLB-UHFFFAOYSA-M[2][3]

Physicochemical Properties
A summary of the key quantitative data for PPA-904 is presented in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C28H42BrN3S [1][4][5][6][7]

Molecular Weight 532.62 g/mol [1][5][6][7]

CAS Number 30189-85-6 [1][4][5]

Appearance Solid [1][7]

Color Brown to black [1]

Purity >98.00% [7]

Mechanism of Action and Signaling
PPA-904 functions as a photosensitizer in photodynamic therapy (PDT).[1][5][8] Upon

activation by light of a specific wavelength, it generates reactive oxygen species (ROS), which

are cytotoxic and can lead to the destruction of target cells, such as bacteria or parasites.[4]

This broad-spectrum activity is attributed to the high binding affinity of phenothiazinium

compounds to both Gram-positive and Gram-negative bacteria.[4]

One identified mechanism of action involves the modulation of the immune response. PPA-
904-based PDT has been shown to have a dose-dependent effect on the production of

Interleukin-12p70 (IL-12p70).[1][8] This cytokine plays a crucial role in promoting a Th1

immune response, which can contribute to more rapid healing in the context of infections like

cutaneous leishmaniasis.[1][8]

Below is a diagram illustrating the proposed signaling pathway for PPA-904 in antimicrobial

photodynamic therapy.
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Caption: Proposed mechanism of PPA-904 in photodynamic therapy.

Experimental Protocols
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In Vivo Model of Cutaneous Leishmaniasis
A key application of PPA-904 has been in preclinical studies for cutaneous leishmaniasis. The

following protocol outlines the methodology used in mouse models.[1][8]

Workflow:

Start

Inoculate BALB/c mice intradermally
with 10^6 metacyclic Leishmania parasites

in 20 µL PBS into the ear.

Apply PPA-904 cream topically
to the lesion under dark conditions.

Irradiate the ear with a non-coherent light source
(665 nm peak, 30 nm half-band width).

Left ear serves as the 'drug only' control group
(no light irradiation).Deliver a fluence of 50 J/cm² (50 mW/cm²).

Endpoint

Click to download full resolution via product page

Caption: Experimental workflow for PPA-904 PDT in a mouse model.

Clinical Applications and Development
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PPA-904 has been investigated for its potential in treating chronic wounds. A Phase IIa

randomized, placebo-controlled clinical trial (NCT00825760) evaluated the efficacy of

antimicrobial photodynamic therapy with PPA-904 in patients with chronic leg ulcers and

diabetic foot ulcers.[3] The study found that treatment was well-tolerated and resulted in a

significant reduction in bacterial load immediately post-treatment compared to placebo.[3]

Synthesis and Formulation
While detailed synthesis protocols for PPA-904 are not extensively published in the available

literature, it is known to be a derivative of the phenothiazinium core.[4] The synthesis would

likely involve modifications to a phenothiazine backbone to introduce the N,N-dibutylamino

groups at the 3 and 7 positions. For experimental use, PPA-904 is often formulated as a topical

cream for application to the target area.[1][8]

Storage and Handling
PPA-904 is typically supplied as a solid. For long-term storage of stock solutions, it is

recommended to store at -80°C for up to 6 months. For shorter periods, storage at -20°C for up

to 1 month is advised.[1] The compound should be stored in a tightly sealed container and

protected from moisture.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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